Cas no 88867-01-0 (1H-Imidazole, 1-[[2-(2-cyanoethyl)cyclopentyl]thioxomethyl]-)

• Product name: 1H-Imidazole, 1-[[2-(2-cyanoethyl)cyclopentyl]thioxomethyl]-
• CAS No: 88867-01-0
• MF: C₁₂H₁₅N₃S
• MW: 233.332600831985
• CID: 620574
• PubChem ID: 71320419

1H-Imidazole, 1-[[2-(2-cyanoethyl)cyclopentyl]thioxomethyl]- Chemical and Physical Properties

Names and Identifiers

• 1H-Imidazole, 1-[[2-(2-cyanoethyl)cyclopentyl]thioxomethyl]-
• 3-[2-(imidazole-1-carbothioyl)cyclopentyl]propanenitrile
• 88867-01-0
• DTXSID30750364
• 3-[2-(1H-Imidazole-1-carbothioyl)cyclopentyl]propanenitrile

• Inchi： InChI=1S/C12H15N3S/c13-6-2-4-10-3-1-5-11(10)12(16)15-8-7-14-9-15/h7-11H,1-5H2
• InChI Key： VMDAGNNCRMKRCG-UHFFFAOYSA-N
• SMILES： C1CC(C(C1)C(=S)N2C=CN=C2)CCC#N

Computed Properties

• Exact Mass: 233.09866866g/mol
• Monoisotopic Mass: 233.09866866g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 307
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 73.7Ų